Cas no 1774903-48-8 (5-Nitro-2-pyridin-2-yl-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 5-Nitro-2-pyridin-2-yl-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1774903-48-8
• MF: C₈H₅N₅O₄
• MW: 235.156400442123
• CID: 5210863
• Update Time: 2025-06-12

5-Nitro-2-pyridin-2-yl-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-pyridin-2-yl-2H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C8H5N5O4/c14-8(15)6-7(13(16)17)11-12(10-6)5-3-1-2-4-9-5/h1-4H,(H,14,15)
• InChI Key： MFBXBIPMNDLJDO-UHFFFAOYSA-N
• SMILES： N1=C([N+]([O-])=O)C(C(O)=O)=NN1C1=NC=CC=C1

Additional information on 5-Nitro-2-pyridin-2-yl-2H-[1,2,3]triazole-4-carboxylic acid

Comprehensive Analysis of 5-Nitro-2-pyridin-2-yl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1774903-48-8)

The compound 5-Nitro-2-pyridin-2-yl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1774903-48-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitro-substituted triazole derivative combines a pyridine ring with a triazole-carboxylic acid moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the pharmacological relevance of both triazole and pyridine motifs in modern therapeutics.

In recent years, the demand for nitrogen-rich heterocycles like 5-Nitro-2-pyridin-2-yl-2H-[1,2,3]triazole-4-carboxylic acid has surged, driven by trends in fragment-based drug design and click chemistry. The compound's nitro group enhances its reactivity, enabling diverse transformations such as reductions to amino derivatives or cyclizations to fused polyheterocycles. Its carboxylic acid functionality further allows for easy derivatization into esters, amides, or metal complexes, which are frequently explored in medicinal chemistry optimization campaigns. These properties align with current industry priorities, including the development of kinase inhibitors and antibacterial agents.

Synthetic routes to CAS No. 1774903-48-8 typically involve multi-step protocols starting from 2-aminopyridine or 2-halopyridines, followed by diazotization and triazole ring formation. Recent advancements in catalytic C-H functionalization have streamlined access to such structures, reducing reliance on hazardous reagents—a key consideration for green chemistry-minded researchers. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's purity, while computational studies predict favorable drug-likeness parameters (e.g., Lipinski's Rule of Five compliance).

The structure-activity relationship (SAR) of 5-Nitro-2-pyridin-2-yl-2H-[1,2,3]triazole-4-carboxylic acid analogs is a hot topic in academic publications, with particular focus on their hydrogen-bonding capacity and metal-chelating properties. These features are crucial for targeting enzyme active sites or designing fluorescent probes. Notably, the nitro-triazole-pyridine core shows promise in anticancer drug development, as evidenced by its ability to modulate redox signaling pathways in preclinical models. Such findings have spurred patent filings covering its use in combination therapies and nanocarrier systems.

From a commercial perspective, suppliers of CAS 1774903-48-8 emphasize its role as a building block for specialty chemicals. The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it practical for industrial-scale applications. Quality control protocols typically specify ≥95% HPLC purity, with residual solvent levels meeting ICH guidelines. As regulatory agencies increasingly prioritize genotoxic impurity control, rigorous testing of nitroaromatic compounds like this one has become essential—a factor addressed in recent white papers on analytical method validation.

Emerging applications extend beyond life sciences. Materials researchers exploit the electron-withdrawing nature of the nitro-triazole unit to engineer organic semiconductors and corrosion inhibitors. The compound's thermal stability (decomposition >200°C) suits high-temperature processes, while its photophysical properties enable use in OLED formulations. These interdisciplinary uses reflect broader market shifts toward multifunctional molecular platforms.

Environmental and safety assessments of 5-Nitro-2-pyridin-2-yl-2H-[1,2,3]triazole-4-carboxylic acid follow OECD test guidelines, with particular attention to biodegradation potential and aquatic toxicity. While not classified as hazardous under GHS criteria, proper handling with PPE is recommended due to potential irritant effects. Such data supports REACH compliance documentation increasingly demanded by end-users in regulated industries.

Future research directions likely include continuous flow synthesis optimizations and exploration of biocatalytic approaches to produce this compound. The growing integration of AI-assisted retrosynthesis tools may uncover novel routes, while high-throughput screening could reveal unexpected biological activities. As the scientific community prioritizes sustainable molecular design, derivatives of CAS 1774903-48-8 will remain valuable test cases for benign-by-design strategies.